Berkeleydione

• Molecular Formula: C26H32O7
• Molecular Weight: 456.5 g/mol
• IUPAC Name: methyl (1R,2S,12S,14R,16S)-16-hydroxy-2,6,6,11,14,16-hexamethyl-18-methylidene-8,15,17-trioxo-7-oxatetracyclo[12.3.1.02,12.05,10]octadeca-4,10-diene-1-carboxylate
• InChI: InChI=1S/C26H32O7/c1-13-15-11-18(27)33-22(3,4)16(15)9-10-24(6)17(13)12-23(5)14(2)26(24,21(30)32-8)20(29)25(7,31)19(23)28/h9,17,31H,2,10-12H2,1,3-8H3/t17-,23+,24-,25-,26-/m0/s1
• InChI Key: RBGYOLFHIDJTOX-VMXKAMJHSA-N
• Isomeric SMILES: CC1=C2CC(=O)OC(C2=CC[C@]3([C@H]1C[C@@]4(C(=C)[C@]3(C(=O)[C@@](C4=O)(C)O)C(=O)OC)C)C)(C)C
• SMILES: CC1=C2CC(=O)OC(C2=CCC3(C1CC4(C(=C)C3(C(=O)C(C4=O)(C)O)C(=O)OC)C)C)(C)C
• synonyms: berkeleydione

Description

Berkeleydione is a meroterpenoid found in Penicillium rubrum. It has been shown to exhibit inhibitory activity against caspase-1. It has a role as a cysteine protease inhibitor, an antineoplastic agent and a Penicillium metabolite. It is a cyclic terpene ketone, a meroterpenoid, an organic heterotetracyclic compound, a terpene lactone, a tertiary alcohol, a methyl ester, a beta-diketone and a tertiary alpha-hydroxy ketone.

Scientific Research Applications

Computational Sciences and Scientific Discovery Berkeley Lab's Computing Sciences organization is instrumental in advancing research across various scientific domains, including biology and astrophysics, by developing new computing, mathematics, and networking technologies. This comprehensive approach is essential for expanding our knowledge in areas such as global climate change and nanotechnology (Hules, 2009).

Bioactive Compound Discovery and Cancer Research Berkeleydione, along with berkeleytrione, has been identified as a novel hybrid polyketide-terpenoid metabolite isolated from a Penicillium species. These compounds have demonstrated inhibitory effects on matrix metalloproteinase-3 and caspase-1. Notably, berkeleydione has shown activity against non-small-cell lung cancer in human cell line antitumor screens, indicating its potential in cancer treatment research (Stierle et al., 2004).

Interleukin Inhibition and Inflammatory Response Berkeleydione, among other compounds, was isolated from the fungus Penicillium rubrum found in the Berkeley Pit, an acid mine waste lake. It was evaluated for its ability to inhibit signaling enzyme caspase-1 and potentially reduce interleukin 1-β production by inflammasomes in induced THP-1 cell line assays. This research is significant for understanding the compound's role in managing inflammatory responses (Stierle et al., 2011).